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Compound of Interest

Compound Name: 4-Acetylmorpholine

Cat. No.: B157445

Introduction

4-Acetylmorpholine, a colorless to pale yellow liquid, is a versatile organic compound with a
growing presence in the arsenal of researchers, scientists, and drug development
professionals. While it is widely recognized as a crucial intermediate in the synthesis of
agrochemicals, its utility as a specialized reaction solvent is increasingly appreciated.[1][2][3][4]
This document provides detailed application notes and protocols for the use of 4-
acetylmorpholine as a reaction solvent, highlighting its physical and chemical properties, and
providing examples of its application in organic synthesis.

Physicochemical Properties

Understanding the physical and chemical properties of a solvent is paramount to its effective
application. 4-Acetylmorpholine possesses a unique combination of characteristics that make
it a suitable medium for a variety of chemical transformations.
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Property Value Reference

CAS Number 1696-20-4

Molecular Formula CeH11NO:2

Molecular Weight 129.16 g/mol

Appearance Clear, c.olo.rless to very slightly 2]
yellow liquid

Melting Point 14 °C [2]

Boiling Point 240-245 °C [2]

Density 1.116 g/mL at 25 °C [2]

Flash Point >110 °C (>230 °F) [2][5]

Refractive Index (n20/D) 1.483 [2]

Water Solubility Miscible [2]

Key Applications as a Reaction Solvent

4-Acetylmorpholine’s utility as a solvent stems from its high boiling point, polarity, and ability
to dissolve a wide range of organic and inorganic compounds.[3] It has found applications in
various reaction types, most notably in the synthesis of fungicides where it also serves as a key
building block.

Synthesis of Fungicides (Dimethomorph and Flumorph)

A primary application of 4-acetylmorpholine is in the industrial synthesis of the fungicides
dimethomorph and flumorph.[2] In these multi-step syntheses, it can act as both a reactant and
a solvent in certain steps, showcasing its dual functionality.

Logical Workflow for Fungicide Synthesis:
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Caption: General workflow for the synthesis of morpholine-containing fungicides.

Experimental Protocols

While specific industrial protocols are often proprietary, the following generalized procedures
illustrate how 4-acetylmorpholine can be used as a solvent in key reaction types relevant to
pharmaceutical and agrochemical synthesis.

Protocol 1: Acylation Reaction in 4-Acetylmorpholine

This protocol describes a general procedure for the acylation of a primary or secondary amine,
a common step in the synthesis of active pharmaceutical ingredients (APIs) and other fine
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chemicals.

Materials:

Amine substrate (1.0 eq)

Acyl chloride or anhydride (1.1 eq)

4-Acetylmorpholine (as solvent)

Tertiary amine base (e.qg., triethylamine, 1.2 eq)

Anhydrous conditions (Nitrogen or Argon atmosphere)
Procedure:

e To a clean, dry round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere, add the amine substrate.

» Add 4-acetylmorpholine as the solvent to achieve a desired concentration (e.g., 0.5 M). Stir
until the amine is fully dissolved.

e Add the tertiary amine base to the solution.

» Slowly add the acyl chloride or anhydride to the reaction mixture at room temperature. An
exotherm may be observed.

 Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) until the
reaction is complete, as monitored by an appropriate technique (e.g., TLC, LC-MS).

e Upon completion, cool the reaction mixture to room temperature.
e Quench the reaction by the slow addition of water.
o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

» Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to afford the crude product.
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» Purify the crude product by a suitable method (e.g., column chromatography,
recrystallization).

Experimental Workflow for Acylation:

Reaction Setup Reaction ‘Work-up & Purification

. Dissolve Amine . [ Add Base Add Acylating Agent Stir and Monitor Quench with Water Extract Product Purify
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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